Cas no 152533-46-5 ((1R,2R,4S)-rel-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: (1R,2R,4S)-rel-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 152533-46-5
• MF: C₁₁H₁₉NO₃
• MW: 213.273463487625
• MDL: MFCD20133897
• CID: 2094075
• PubChem ID: 10059073
• Update Time: 2024-11-01

(1R,2R,4S)-rel-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1R,2R,4S)-rel-tert-Butyl 2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1R,2R,4S)-Rel-7-Boc-7-azabicyclo-[2.2.1]heptan-2-ol
• tert-butyl (1S,3R,4R)-3-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• (1r,2r,4s)-rel-7-boc-7-azabicyclo[2.2.1]heptan-2-ol
• SCHEMBL522178
• (1R,2R,4S)-rel-tert-Butyl2-hydroxy-7-azabicyclo[2.2.1]heptane-7-carboxylate
• TERT-BUTYL (1R,2R,4S)-2-HYDROXY-7-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLATE
• 152614-12-5
• CS-0058925
• D73087
• AKOS025290871
• AS-51448
• P12699
• (1R,2R,4S)-TERT-BUTYL 2-HYDROXY-7-AZABICYCLO[2.2.1]HEPTANE-7-CARBOXYLATE
• 152533-46-5

• MDL： MFCD20133897
• Inchi： 1S/C11H19NO3/c1-11(2,3)15-10(14)12-7-4-5-8(12)9(13)6-7/h7-9,13H,4-6H2,1-3H3/t7-,8+,9+/m0/s1
• InChI Key： WKKIHGBRNBOCMB-DJLDLDEBSA-N
• SMILES： O[C@@H]1C[C@@H]2CC[C@H]1N2C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 213.13649347g/mol
• Monoisotopic Mass: 213.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų